Cas no 98659-82-6 (2H-Imidazole-2-thione, 1-[3-(dimethylamino)propyl]-1,3-dihydro-)

2H-Imidazole-2-thione, 1-[3-(dimethylamino)propyl]-1,3-dihydro- structure
98659-82-6 structure
Product Name:2H-Imidazole-2-thione, 1-[3-(dimethylamino)propyl]-1,3-dihydro-
CAS No:98659-82-6
MF:C8H15N3S
MW:185.289799928665
CID:750517
PubChem ID:29062800
Update Time:2025-04-19

2H-Imidazole-2-thione, 1-[3-(dimethylamino)propyl]-1,3-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 2H-Imidazole-2-thione, 1-[3-(dimethylamino)propyl]-1,3-dihydro-
    • 3-[3-(dimethylamino)propyl]-1H-imidazole-2-thione
    • DTXSID10651921
    • SCHEMBL17153793
    • 1-[3-(Dimethylamino)propyl]-1,3-dihydro-2H-imidazole-2-thione
    • 98659-82-6
    • Inchi: 1S/C8H15N3S/c1-10(2)5-3-6-11-7-4-9-8(11)12/h4,7H,3,5-6H2,1-2H3,(H,9,12)
    • InChI Key: YXPHXVFTRPKDBX-UHFFFAOYSA-N
    • SMILES: S=C1NC=CN1CCCN(C)C

Computed Properties

  • Exact Mass: 185.09866866g/mol
  • Monoisotopic Mass: 185.09866866g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 50.6Ų
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